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Compound of Interest

Compound Name: acetan

Cat. No.: B1166258 Get Quote

When handling acetone, a highly flammable solvent with the potential for eye and skin irritation,

a specific set of personal protective equipment is mandatory to ensure personal safety.

Recommended PPE for Acetone
The following table summarizes the minimum required PPE for the safe handling of acetone in

a laboratory setting.
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PPE Category Specification and Use

Eye and Face Protection

Chemical splash goggles are required at all

times to protect against splashes. A face shield

should be worn over goggles when handling

large quantities (>1 liter).

Hand Protection

Use gloves made of butyl rubber or modern

laminate materials (e.g., Silver Shield/4H®).

Nitrile gloves offer only short-term splash

protection and should be replaced immediately

upon contact.

Body Protection

A flame-resistant lab coat must be worn and

fully buttoned. For larger quantities, a chemically

resistant apron over the lab coat is

recommended.

Respiratory Protection

All handling of acetone should occur inside a

certified chemical fume hood to minimize

inhalation of vapors. If a fume hood is not

available or for large-scale work, a respirator

with an organic vapor cartridge may be required,

subject to a formal risk assessment.

Operational and Disposal Plans
Safe operational procedures and proper disposal are critical for minimizing risks associated

with acetone.

Safe Handling and Storage Workflow
The following diagram outlines the standard workflow for safely handling acetone from receipt

to temporary storage.
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Caption: Standard workflow for receiving and handling acetone.

Chemical Waste Disposal Plan
Acetone and any materials contaminated with it must be treated as hazardous waste. The

disposal process follows a strict protocol to ensure environmental safety and regulatory

compliance.

Segregation: Do not mix acetone waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EHS) office.

Containerization: Collect liquid acetone waste in a dedicated, properly sealed, and clearly

labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("Acetone"), and the associated hazards (e.g., "Flammable").
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Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by EHS personnel.

Disposal of Contaminated Solids: All solid materials (e.g., gloves, absorbent pads, paper

towels) contaminated with acetone must be collected in a separate, sealed, and clearly

labeled hazardous waste bag or container for disposal.

The logical relationship for the chemical waste disposal decision process is outlined below.
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Caption: Decision pathway for segregating acetone-contaminated waste.

To cite this document: BenchChem. [Personal Protective Equipment (PPE) for Handling
Acetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166258#personal-protective-equipment-for-
handling-acetan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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